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Solubility Data at a Glance

The table below summarizes the available information on the solubility of meconic acid:

Property Description

Chemical A dicarboxylic acid with a pyran ring, containing two carboxylic acid groups (-
Structure COOH) and one keto group (=0) [1].

Solubility in Colorless crystals, only slightly soluble [1].

Water

Solubility in Readily soluble [1].

Alcohol

A key analytical property is that meconic acid gives a red color with ferric chloride, which can serve as a

qualitative test [1].

Proposed Experimental Workflow for Solubility
Determination
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The following diagram outlines a general experimental workflow for determining solubility, which can be

adapted for meconic acid. The specific details for meconic acid would need to be established in the lab.
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Detailed Protocol Outline

Preparation of Saturated Solution

o Objective: To create a solution where the maximum amount of meconic acid is dissolved at a
specific temperature.

o Procedure: An excess of solid meconic acid is introduced into a vessel containing the solvent
(e.g., water or alcohol) [2]. The mixture is then agitated to facilitate dissolution.

Equilibration

o Objective: To ensure the solid and liquid phases reach equilibrium.

o Procedure: The mixture is maintained in a thermostatted water bath or incubator at a constant
temperature (e.g., 25°C, 37°C) with continuous shaking or stirring for a sufficient period to
ensure no further dissolution occurs [2].

Sampling & Separation

o Objective: To obtain a clear sample of the saturated solution without any undissolved solid.

o Procedure: After equilibration, the solution is allowed to settle briefly. A sample of the
supernatant is then carefully withdrawn and filtered (e.g., using a 0.45 pm syringe filter) to
remove any fine particulate matter [2].

Concentration Analysis

o Objective: To quantitatively determine the concentration of meconic acid in the saturated
solution.

o Procedure: The concentration can be measured using various analytical techniques. High-
Performance Liquid Chromatography (HPLC) is a highly precise method, as referenced in
studies for similar organic acids [2] [3]. Alternatively, other suitable methods like gravimetric
analysis or titration could be validated for use.

e Data & Model Fitting

o Obijective: To report the solubility value and potentially model its temperature dependence.
o Procedure: The experiment is repeated at different temperatures to generate a solubility
profile. The data can then be correlated using thermodynamic models, such as the Apelblat
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equation, which is commonly used to correlate solubility data with temperature [2].

Important Distinction and Data Limitations

During the search, a significant amount of information on Muconic Acid was found, which is a different
compound despite the similar name [2] [3] [4]. The solubility data and advanced extraction protocols (e.g.,

using ionic liquids) in recent literature primarily pertain to muconic acid, not meconic acid [3] [5].

The quantitative data for meconic acid is limited. The available information confirms its general solubility

behavior but lacks precise numerical values (e.g., g/L. or mg/mL) across different temperatures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S0167732216313952
https://www.sciencedirect.com/science/article/abs/pii/S0167732216313952
https://pmc.ncbi.nlm.nih.gov/articles/PMC11379585/
https://microbialcellfactories.biomedcentral.com/articles/10.1186/s12934-021-01594-3
https://www.smolecule.com/products/s583550?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11379585/
https://www.mdpi.com/2076-3417/13/21/11691
https://www.smolecule.com/products/s583550?utm_src=pdf-body
https://www.smolecule.com/products/s583550?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Meconic_acid
https://www.sciencedirect.com/science/article/abs/pii/S0167732216313952
https://pmc.ncbi.nlm.nih.gov/articles/PMC11379585/
https://microbialcellfactories.biomedcentral.com/articles/10.1186/s12934-021-01594-3
https://microbialcellfactories.biomedcentral.com/articles/10.1186/s12934-021-01594-3
https://www.mdpi.com/2076-3417/13/21/11691
https://www.smolecule.com/products/b583550#meconic-acid-solubility-in-water-and-alcohol
https://www.smolecule.com/products/b583550#meconic-acid-solubility-in-water-and-alcohol
https://www.smolecule.com/products/b583550#meconic-acid-solubility-in-water-and-alcohol
https://www.smolecule.com/products/s583550?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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